Cas no 2229609-92-9 (1,1-difluoro-2-(5-methyl-2-nitrophenyl)propan-2-amine)

• Product Name: 1,1-difluoro-2-(5-methyl-2-nitrophenyl)propan-2-amine
• CAS No: 2229609-92-9
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 6207144
• PubChem ID: 165966691
• Update Time: 2025-06-13

1,1-difluoro-2-(5-methyl-2-nitrophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-(5-methyl-2-nitrophenyl)propan-2-amine
• EN300-1947461
• 2229609-92-9

• Inchi： 1S/C10H12F2N2O2/c1-6-3-4-8(14(15)16)7(5-6)10(2,13)9(11)12/h3-5,9H,13H2,1-2H3
• InChI Key： QMRPTCFKYRMFIH-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=C(C)C=CC=1[N+](=O)[O-])N)F

Computed Properties

• Exact Mass: 230.08668395g/mol
• Monoisotopic Mass: 230.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.8Ų

Additional information on 1,1-difluoro-2-(5-methyl-2-nitrophenyl)propan-2-amine

Comprehensive Overview of 1,1-Difluoro-2-(5-methyl-2-nitrophenyl)propan-2-amine (CAS No. 2229609-92-9)

The compound 1,1-difluoro-2-(5-methyl-2-nitrophenyl)propan-2-amine (CAS No. 2229609-92-9) is a fluorinated organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including the difluoro moiety and the nitrophenyl ring, which contribute to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly interested in this compound due to its versatile reactivity and potential as a building block for more complex molecules.

In recent years, the demand for fluorinated compounds has surged, driven by their stability, bioavailability, and ability to modulate biological activity. The presence of 1,1-difluoro groups in this molecule enhances its metabolic stability, making it a candidate for drug discovery programs. Additionally, the 5-methyl-2-nitrophenyl moiety offers opportunities for further functionalization, aligning with trends in structure-activity relationship (SAR) studies and medicinal chemistry optimization.

The synthesis of 1,1-difluoro-2-(5-methyl-2-nitrophenyl)propan-2-amine typically involves multi-step organic reactions, including fluorination and aromatic substitution. Advanced techniques such as flow chemistry and catalysis are often employed to improve yield and purity. This compound’s CAS No. 2229609-92-9 serves as a unique identifier in chemical databases, facilitating research collaboration and regulatory compliance.

From an industrial perspective, this compound aligns with the growing focus on sustainable chemistry and green synthesis. Researchers are exploring its role in developing eco-friendly agrochemicals or biodegradable materials. Its nitrophenyl group, for instance, could be leveraged in photocatalytic applications, a hot topic in renewable energy research.

Safety and handling of 1,1-difluoro-2-(5-methyl-2-nitrophenyl)propan-2-amine require standard laboratory precautions. While not classified as hazardous under common regulations, proper ventilation and personal protective equipment (PPE) are recommended. Analytical methods like HPLC and NMR are essential for quality control, ensuring consistency in research and production batches.

In summary, CAS No. 2229609-92-9 represents a promising compound with broad applicability. Its structural features resonate with current trends in drug design, material innovation, and environmental sustainability, making it a subject of ongoing scientific inquiry. For researchers seeking detailed protocols or commercial suppliers, referencing its IUPAC name and CAS registry number is critical for accurate sourcing and literature review.